Cas no 1251562-99-8 (N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide)

• Product Name: N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide
• CAS No: 1251562-99-8
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5887933
• PubChem ID: 49677693
• Update Time: 2025-11-01

N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]butanamide
• N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide
• F5912-0838
• VU0528127-1
• 1251562-99-8
• N-(4-chlorobenzyl)-4-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)butanamide
• SR-01000926252-1
• SR-01000926252
• AKOS024527504

• Inchi： 1S/C23H24ClN3O3/c1-2-30-20-11-7-18(8-12-20)21-14-23(29)27(16-26-21)13-3-4-22(28)25-15-17-5-9-19(24)10-6-17/h5-12,14,16H,2-4,13,15H2,1H3,(H,25,28)
• InChI Key： XRDANTXZUABKGR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CCCN1C=NC(C2=CC=C(OCC)C=C2)=CC1=O

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide

Professional Introduction to N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide (CAS No. 1251562-99-8)

N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251562-99-8, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense research interest. The structural composition of this molecule is characterized by a butanamide moiety linked to a pyrimidine ring, which is further substituted with aromatic rings containing chloro and ethoxy functional groups. Such structural features not only contribute to the compound's unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The investigation into the pharmacological properties of N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide has been driven by its intriguing structural motifs. The presence of the pyrimidine core is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively explored in the development of drugs targeting diseases such as cancer, infectious diseases, and inflammatory conditions. The specific substitution pattern in this compound, including the 4-chlorophenyl and 4-(4-ethoxyphenyl) groups, is thought to modulate its interactions with biological targets, thereby influencing its pharmacological profile.

In recent years, there has been a surge in the use of computational methods and high-throughput screening techniques to accelerate the discovery of novel bioactive compounds. N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide has been subjected to such approaches to evaluate its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound exhibits promising activity against certain enzymes, which could be exploited for therapeutic benefit. For instance, its ability to interact with specific protein targets might make it a valuable candidate for developing treatments against conditions characterized by abnormal enzyme activity.

The synthesis of N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide presents a challenge due to its complex structure. However, advances in synthetic chemistry have enabled the efficient preparation of such molecules. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions to form the pyrimidine ring, followed by functional group transformations such as chlorination and ethoxylation. The introduction of the butanamide group at the appropriate position on the molecule is critical for achieving the desired pharmacological properties.

The biological evaluation of N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]butanamide has revealed intriguing interactions with various biological systems. In vitro studies have demonstrated its ability to modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in disease mechanisms. Additionally, preliminary cell-based assays suggest that this compound may exhibit effects on cellular pathways relevant to inflammation and cell proliferation. These findings underscore its potential as a lead compound for further development into a therapeutic agent.

The development of new drugs is a lengthy and costly process that requires extensive characterization of both the chemical and biological properties of candidate compounds. N-[(4-chlorophenyl)methyl]-4-[4-(4-ethoxyphenyl)-6-oxyo -1 , 6 -dihydrop yrimidin -1 - y l ]but an am ide has undergone rigorous testing to assess its safety profile and pharmacokinetic properties. These studies are essential for determining whether the compound can progress to clinical trials and ultimately become a viable therapeutic option for patients.

The future direction of research on N - [ ( 4 - ch lor o phen y l ) m e th y l ] - 4 - [ 4 - ( 4 - e tho xy phen y l ) - 6 - o x o - 1 , 6 - di hyd ro p y rim idin e - 1 - y l ] bu tan am ide includes further optimization of its chemical structure to enhance its potency and selectivity. Additionally , more detailed mechanistic studies are needed to understand how it interacts with biological targets at the molecular level . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists will be crucial in unraveling the full potential of this compound .

As our understanding of disease mechanisms continues to evolve , so too does our capacity to develop targeted therapies . Compounds like N - [ ( 4 - ch lor o phen y l ) m e th y l ] - 4 - [ 4 - ( 4 e tho xy phen y l ) - 6 ox o d i hyd ro p y rim idin e _ 1 _ y l ] bu tan am ide represent an exciting frontier in pharmaceutical research . By leveraging cutting-edge technologies and interdisciplinary approaches , we can hope to unlock new treatments that improve health outcomes for patients worldwide .